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Compound of Interest

2-Chlorotetrafluoropropionyl!
Compound Name:
bromide

Cat. No.: B1351132

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the scale-up synthesis of 2-
Chlorotetrafluoropropionyl bromide, a valuable fluorinated building block for the
pharmaceutical and agrochemical industries. The synthesis involves the conversion of 2-
chloro-2,3,3,3-tetrafluoropropanoic acid to the corresponding acyl bromide using phosphorus
tribromide. This application note includes a step-by-step experimental protocol, safety
precautions, data presentation in tabular format, and visualizations of the workflow.

Introduction

Fluorinated organic compounds are of significant interest in medicinal chemistry due to the
unique properties conferred by the fluorine atom, such as enhanced metabolic stability,
increased binding affinity, and improved bioavailability. The incorporation of fluorine can
modulate the physicochemical properties of a drug molecule, leading to better therapeutic
outcomes. 2-Chlorotetrafluoropropionyl bromide is a reactive intermediate that can be used
to introduce the 2-chloro-2,3,3,3-tetrafluoropropionyl moiety into various molecules, making it a
valuable tool in the synthesis of novel therapeutic agents and agrochemicals.

Proposed Synthetic Scheme

The synthesis of 2-Chlorotetrafluoropropionyl bromide can be achieved by the reaction of 2-
chloro-2,3,3,3-tetrafluoropropanoic acid with phosphorus tribromide (PBrs).[1][2] This is a well-
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established method for the conversion of carboxylic acids to acyl bromides.[1]

Synthetic Scheme

2-chloro-2,3,3,3-tetrafluoropropanoic acid ( )

+ PBr3

: !

2-Chlorotetrafluoropropionyl bromide ( )

:
( )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorotetrafluoropropionyl-bromide-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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